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Compound of Interest

Compound Name: (6-Fluoropyridin-3-yl)methanol
CAS No.: 39891-05-9
Cat. No.: B1322618

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of (6-
Fluoropyridin-3-yl)methanol in a laboratory setting. The information is compiled to ensure the
safety of laboratory personnel and to maintain the integrity of the chemical compound for
research and development purposes.

Chemical and Physical Properties

(6-Fluoropyridin-3-yl)methanol is a fluorinated pyridine derivative used as an intermediate in
organic synthesis, particularly in the development of pharmaceutical compounds. Its physical
and chemical properties are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula CeHsFNO PubChem[1]
Molecular Weight 127.12 g/mol PubChem[1]
Appearance White crystal or crystalline ChemBK(2]
powder

Melting Point 55-59 °C ChemBK]|2]
Boiling Point 240-242 °C ChemBK]2]
Density 1.29 g/cm3 ChemBK]|2]

Low solubility in water. Soluble
Solubility in ethanol, methanol, and ChemBK]2]
dichloromethane.

CAS Number 39891-05-9 PubChem[1]

Safety and Hazard Information

(6-Fluoropyridin-3-yl)methanol is classified as a hazardous substance. All personnel handling
this chemical must be familiar with its potential hazards and take appropriate safety
precautions.

GHS Hazard Classification:[1]

o H302: Harmful if swallowed (Acute toxicity, oral)

e H315: Causes skin irritation (Skin corrosion/irritation)

e H319: Causes serious eye irritation (Serious eye damage/eye irritation)

o H335: May cause respiratory irritation (Specific target organ toxicity, single exposure;
Respiratory tract irritation)

GHS Pictograms:

lwsalt text
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Signal Word: Warning

Handling and Storage Protocols

Adherence to the following protocols is mandatory to minimize risks associated with the
handling and storage of (6-Fluoropyridin-3-yl)methanol.

Personal Protective Equipment (PPE)

» Eye Protection: Chemical safety goggles or a face shield must be worn at all times when
handling the compound.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be
inspected before use and changed immediately if contaminated.

» Skin and Body Protection: A laboratory coat must be worn. Ensure it is fully buttoned. Full-
length pants and closed-toe shoes are also required.

» Respiratory Protection: Work should be conducted in a well-ventilated chemical fume hood to
avoid inhalation of dust or vapors. If a fume hood is not available, a NIOSH-approved
respirator with an appropriate cartridge should be used.

Safe Handling Procedures

e Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling.

Use only in a well-ventilated area, preferably a certified chemical fume hood.

Keep the container tightly closed when not in use.

Storage Conditions

» Store in a cool, dry, and well-ventilated area.
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Keep the container tightly sealed to prevent moisture absorption and contamination.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

The storage area should be clearly labeled with the appropriate hazard warnings.

Experimental Protocols

The following is a generalized protocol for the use of (6-Fluoropyridin-3-yl)methanol as a

reagent in a chemical reaction. This protocol should be adapted based on the specific

requirements of the experiment.

Materials and Equipment

(6-Fluoropyridin-3-yl)methanol

Reaction vessel (e.g., round-bottom flask)

Magnetic stirrer and stir bar

Appropriate solvent (e.g., dichloromethane, ethanol)

Other reagents as required by the specific synthesis

Chemical fume hood

Standard laboratory glassware

Personal Protective Equipment (as specified in section 3.1)

Experimental Procedure

Preparation: Ensure the chemical fume hood is operational and the sash is at the
appropriate height. Assemble all necessary glassware and equipment within the fume hood.

Reagent Weighing: Carefully weigh the required amount of (6-Fluoropyridin-3-yl)methanol
in a tared container inside the fume hood. Avoid creating dust.
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Reaction Setup: Place the reaction vessel on the magnetic stirrer inside the fume hood. Add
the solvent and stir bar to the vessel.

Addition of Reagent: Slowly add the weighed (6-Fluoropyridin-3-yl)methanol to the solvent
in the reaction vessel. If the reaction is exothermic, an ice bath may be necessary to control
the temperature.

Reaction Monitoring: Add other reagents as required by the specific protocol. Monitor the
reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS).

Work-up and Purification: Once the reaction is complete, follow the specific work-up and
purification procedures for the desired product. All work-up and purification steps should be
performed in the fume hood.

Decontamination: Clean all glassware and equipment that came into contact with (6-
Fluoropyridin-3-yl)methanol with an appropriate solvent.

Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with
water and give 1-2 glasses of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.

Spill:

o Small Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for chemical waste. Clean the spill area with a suitable
solvent.
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o Large Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Absorb the spill with an inert material
and place it in a designated chemical waste container.

Waste Disposal

Dispose of (6-Fluoropyridin-3-yl)methanol and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations. Contact your institution's
environmental health and safety (EHS) office for specific disposal guidelines.

Visualization
Logical Workflow for Safe Handling and Storage
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Caption: Workflow for the safe handling of (6-Fluoropyridin-3-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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